(2,2-Difluoroethyl)thiourea

• IUPAC Name: 2,2-difluoroethylthiourea
• InChI: InChI=1S/C3H6F2N2S/c4-2(5)1-7-3(6)8/h2H,1H2,(H3,6,7,8)
• InChI Key: AVBUIQHERMBOSR-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)F)NC(=S)N
• Molecular Formula: C3H6F2N2S
• Molecular Weight: 140.16 g/mol

Description

(2,2-Difluoroethyl)thiourea is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly used as a reactant in the synthesis of various compounds, and its potential applications in the field of medicine and agriculture have been explored.

Mechanism of Action

The mechanism of action of (2,2-Difluoroethyl)thiourea is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to have an impact on the immune system, leading to increased production of cytokines and immune cells.
Biochemical and Physiological Effects:
(2,2-Difluoroethyl)thiourea has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells and inhibit the growth of fungal and bacterial cells. It has also been shown to have an impact on the immune system, leading to increased production of cytokines and immune cells.

Advantages and Limitations for Lab Experiments

One advantage of (2,2-Difluoroethyl)thiourea is its versatility in the synthesis of various compounds. It is also relatively easy to handle in the laboratory. However, its toxicity and hazardous nature require careful handling and disposal. Additionally, the high cost of (2,2-Difluoroethyl)thiourea may limit its use in some experiments.

Future Directions

Future research on (2,2-Difluoroethyl)thiourea could focus on its potential applications in the field of medicine. Further studies could be conducted to fully understand its mechanism of action and to explore its potential use in the treatment of neurological disorders. Additionally, research could be conducted to optimize the synthesis method and reduce the cost of (2,2-Difluoroethyl)thiourea.

Synthesis Methods

(2,2-Difluoroethyl)thiourea can be synthesized by reacting ethylenediamine with carbon disulfide and then reacting the resulting compound with hydrogen fluoride. The reaction takes place under controlled conditions and requires expertise in handling hazardous chemicals. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

(2,2-Difluoroethyl)thiourea has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use as an antifungal and antibacterial agent. Additionally, (2,2-Difluoroethyl)thiourea has shown promising results in the treatment of neurological disorders such as Alzheimer's disease.